Cas no 58337-98-7 (1,2,5-triphenylpentane-1,5-dione)

• Product Name: 1,2,5-triphenylpentane-1,5-dione
• CAS No: 58337-98-7
• MF: C₂₃H₂₀O₂
• MW: 328.403706550598
• CID: 948380
• PubChem ID: 286676
• Update Time: 2025-04-19

1,2,5-triphenylpentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,2,5-triphenylpentane-1,5-dione
• 1,2,5-Triphenyl-(3)-pyrrolin-3,4-dicarbonsaeure-diethylester
• 1,2,5-Triphenyl-3,4-dicarbethoxy-3-pyrrolin
• 1,2,5-Triphenyl-pentan-1,5-dion
• 1,2,5-triphenyl-pentane-1,5-dione
• AC1L6FZI
• AC1Q63HI
• AG-K-45757
• AR-1I4311
• CTK4H0540
• diethyl 1,2,5-triphenyl-2,5-dihydro-1h-pyrrole-3,4-dicarboxylate
• NSC103875
• AKOS024322959
• SMR001798278
• NSC-145219
• CHEMBL2135242
• 58337-98-7
• SCHEMBL9066704
• NSC145219
• MLS002920691

• Inchi： 1S/C23H20O2/c24-22(19-12-6-2-7-13-19)17-16-21(18-10-4-1-5-11-18)23(25)20-14-8-3-9-15-20/h1-15,21H,16-17H2
• InChI Key： HKGOVXWRWWAJDE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)CCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 328.1464
• Monoisotopic Mass: 328.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.31620